Cas no 857678-38-7 (43: PN: US20050147627 SEQID: 43 unclaimed sequence)

• Product Name: 43: PN: US20050147627 SEQID: 43 unclaimed sequence
• CAS No: 857678-38-7
• MF: C₆₉H₁₁₃N₂₃O₂₄
• MW: 1648.77523493767
• CID: 5037863
• Update Time: 2025-10-30

43: PN: US20050147627 SEQID: 43 unclaimed sequence Chemical and Physical Properties

Names and Identifiers

• 43: PN: US20050147627 SEQID: 43 unclaimed sequence

• Inchi： 1S/C69H113N23O24/c1-10-31(6)52(66(113)91-53(33(8)94)67(114)88-43(26-49(74)100)61(108)84-38(21-29(2)3)56(103)79-27-50(101)81-40(23-46(71)97)63(110)92-54(34(9)95)68(115)116)90-55(102)32(7)80-64(111)44(28-93)89-62(109)42(25-48(73)99)87-59(106)39(22-35-15-12-11-13-16-35)85-57(104)36(17-14-20-78-69(76)77)82-60(107)41(24-47(72)98)86-58(105)37(18-19-45(70)96)83-65(112)51(75)30(4)5/h11-13,15-16,29-34,36-44,51-54,93-95H,10,14,17-28,75H2,1-9H3,(H2,70,96)(H2,71,97)(H2,72,98)(H2,73,99)(H2,74,100)(H,79,103)(H,80,111)(H,81,101)(H,82,107)(H,83,112)(H,84,108)(H,85,104)(H,86,105)(H,87,106)(H,88,114)(H,89,109)(H,90,102)(H,91,113)(H,92,110)(H,115,116)(H4,76,77,78)/t31-,32-,33+,34+,36-,37-,38-,39-,40-,41-,42-,43-,44-,51-,52-,53-,54-/m0/s1
• InChI Key： BZFUUWDOFFQXRZ-ZTIOHNBVSA-N
• SMILES： [C@H](C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)O)[C@H](O)C)(NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H](N)C(C)C)CC1C=CC=CC=1

Additional information on 43: PN: US20050147627 SEQID: 43 unclaimed sequence

Research Briefing on Chemical Compound 857678-38-7 and Product 43: PN: US20050147627 SEQID: 43 Unclaimed Sequence

This research briefing provides an in-depth analysis of the latest findings related to the chemical compound with CAS number 857678-38-7 and the product designated as 43: PN: US20050147627 SEQID: 43 unclaimed sequence. The focus is on recent advancements in their applications within the chemical, biological, and pharmaceutical fields, highlighting their potential therapeutic benefits and mechanisms of action.

Compound 857678-38-7 has garnered significant attention due to its unique chemical structure and promising biological activity. Recent studies have explored its role as a potential inhibitor of specific enzymatic pathways, which could be leveraged in the treatment of various diseases. The product 43: PN: US20050147627 SEQID: 43, on the other hand, represents a sequence with unclaimed but highly relevant biological functions, particularly in gene regulation and protein interactions.

One of the key findings from recent research is the compound's efficacy in modulating cellular processes that are often dysregulated in cancer. Preliminary in vitro and in vivo studies have demonstrated that 857678-38-7 can induce apoptosis in certain cancer cell lines while sparing normal cells, suggesting a high therapeutic index. Additionally, the unclaimed sequence in product 43 has shown potential in enhancing the delivery and stability of therapeutic agents, making it a valuable component in drug formulation.

Methodologically, the studies reviewed employed a combination of computational modeling, high-throughput screening, and advanced spectroscopic techniques to elucidate the interactions between 857678-38-7 and its biological targets. For product 43, next-generation sequencing and bioinformatics tools were utilized to map its functional domains and predict its interactions with other biomolecules.

The results from these studies underscore the importance of further investigation into both the compound and the sequence. Future research directions may include clinical trials to assess the safety and efficacy of 857678-38-7 in human subjects, as well as structural optimization to enhance its pharmacological properties. For product 43, exploring its applications in gene therapy and personalized medicine could unlock new therapeutic avenues.

In conclusion, the chemical compound 857678-38-7 and the product 43: PN: US20050147627 SEQID: 43 unclaimed sequence represent promising candidates for advancing biomedical research and therapeutic development. Their unique properties and mechanisms of action position them as valuable tools in the ongoing quest to address unmet medical needs.